2-Amino-5-octoxy-5-oxopentanoic acid
2-Amino-5-octoxy-5-oxopentanoic acid
While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl L-glutamate, also known as 5-octyl ester glutamic acid, is a stable, cell-permeable molecule which generates free glutamic acid upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic glutamic acid. Alternatively, 5-octyl L-glutamate can be used to synthesize 5-octyl ester derivatives, including 5-octyl α-ketoglutarate, for delivery to cells.
Brand Name:
Vulcanchem
CAS No.:
4852-91-9
VCID:
VC0031239
InChI:
InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)
SMILES:
CCCCCCCCOC(=O)CCC(C(=O)O)N
Molecular Formula:
C13H25NO4
Molecular Weight:
259.34 g/mol
2-Amino-5-octoxy-5-oxopentanoic acid
CAS No.: 4852-91-9
Reference Standards
VCID: VC0031239
Molecular Formula: C13H25NO4
Molecular Weight: 259.34 g/mol
| CAS No. | 4852-91-9 |
|---|---|
| Product Name | 2-Amino-5-octoxy-5-oxopentanoic acid |
| Molecular Formula | C13H25NO4 |
| Molecular Weight | 259.34 g/mol |
| IUPAC Name | 2-amino-5-octoxy-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17) |
| Standard InChIKey | UCDDOKSXLQWTOD-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)CCC(C(=O)O)N |
| Canonical SMILES | CCCCCCCCOC(=O)CCC(C(=O)O)N |
| Appearance | Assay:≥95%A crystalline solid |
| Description | While extracellular glutamic acid is an excitatory neurotransmitter, intracellular glutamic acid is an amino acid that serves numerous metabolic roles, including as a precursor for α-ketoglutarate. 5-Octyl L-glutamate, also known as 5-octyl ester glutamic acid, is a stable, cell-permeable molecule which generates free glutamic acid upon hydrolysis of the ester bond by cytoplasmic esterases. It may be used in experiments to increase levels of cytoplasmic glutamic acid. Alternatively, 5-octyl L-glutamate can be used to synthesize 5-octyl ester derivatives, including 5-octyl α-ketoglutarate, for delivery to cells. |
| Synonyms | 5-Octyl Ester Glutamic Acid; NSC 52264; L-Glutamic Acid 5-Octyl Ester; γ-Octyl L-Glutamate |
| PubChem Compound | 351676 |
| Last Modified | Nov 11 2021 |
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